Cas no 2411237-47-1 (N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylbut-2-ynamide)

• Product Name: N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylbut-2-ynamide
• CAS No: 2411237-47-1
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5453160
• PubChem ID: 146083715
• Update Time: 2025-08-05

N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[(5,6,7,8-Tetrahydro-2-hydroxy-1-naphthalenyl)methyl]-2-butynamide
• Z2013905493
• EN300-26582529
• 2411237-47-1
• N-[(2-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methyl]but-2-ynamide
• N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylbut-2-ynamide

• Inchi： 1S/C15H17NO2/c1-2-5-15(18)16-10-13-12-7-4-3-6-11(12)8-9-14(13)17/h8-9,17H,3-4,6-7,10H2,1H3,(H,16,18)
• InChI Key： OKPZDJNGJVJGTB-UHFFFAOYSA-N
• SMILES： OC1C=CC2CCCCC=2C=1CNC(C#CC)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.04±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylbut-2-ynamide

N-(2-Hydroxy-5,6,7,8-Tetrahydronaphthalen-1-Yl)Methylbut-2-Ynamide: A Comprehensive Overview

The compound with CAS No. 2411237-47-1, commonly referred to as N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylbut-2-ynamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in advanced materials and pharmaceuticals. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

N-(2-Hydroxy-5,6,7,8-Tetrahydronaphthalen-1-Yl)Methylbut-2-Ynamide is a derivative of tetralin (tetrahydronaphthalene), a bicyclic aromatic hydrocarbon. The presence of the hydroxyl group at the 2-position of the tetralin ring introduces hydrophilic properties, while the methylbut-2-yneamide group adds functionality to the molecule. This combination makes it a versatile compound for various chemical transformations and applications.

Recent studies have explored the use of N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-Yl)Methylbut-2-Ynamide in the synthesis of advanced polymers and materials. Researchers have found that this compound can act as a building block for constructing high-performance polymers with tailored mechanical and thermal properties. For instance, its ability to undergo controlled polymerization under specific conditions has opened new avenues for developing materials suitable for aerospace and automotive industries.

In addition to its role in polymer chemistry, this compound has also been investigated for its potential in drug delivery systems. The hydroxyl group on the tetralin ring allows for easy functionalization with bioactive molecules or targeting ligands. This makes N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-Yl)Methylbut-2-Ynamide a promising candidate for designing drug carriers with enhanced biocompatibility and drug-loading capacity.

From a synthetic perspective, the preparation of N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-Yl)Methylbut-2-Ynamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the hydroxylation of tetralin derivatives and subsequent alkylation to introduce the methylbutynamide group. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and selectivity of these reactions.

The structural integrity of N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-Yl)Methylbut-2-Ynamide is crucial for its performance in various applications. Computational studies have revealed that the molecule exhibits a stable conformation due to its rigid bicyclic framework. This stability is advantageous in applications where thermal and mechanical robustness are required.

In conclusion, N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-Yl)Methylbut-2-Ynamide (CAS No. 2411237471) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for advancing materials science and pharmaceutical research. As ongoing studies continue to uncover new potentials for this compound